
Bis-Tris Propane: A Comprehensive Technical
Guide for Molecular Biology Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bis-tris propane

Cat. No.: B1209937 Get Quote

An in-depth examination of the versatile buffering agent, its applications, and best practices for

its use in the modern molecular biology laboratory.

In the landscape of molecular biology research, the precise control of pH is paramount to

experimental success. The choice of buffering agent can significantly impact the stability and

activity of macromolecules, influencing the outcome of sensitive assays. Bis-Tris Propane
(BTP), a zwitterionic buffer, has emerged as a highly versatile and valuable tool for

researchers. This technical guide provides a detailed overview of Bis-Tris Propane, its

fundamental properties, and its applications in key molecular biology techniques, offering a

valuable resource for scientists and drug development professionals.

Core Properties of Bis-Tris Propane
Bis-Tris Propane, chemically known as 1,3-bis(tris(hydroxymethyl)methylamino)propane, is a

white crystalline powder readily soluble in water.[1] Its utility as a buffer stems from its two pKa

values, which are close in value, affording it an exceptionally wide buffering range.[1][2] This

characteristic makes it a superior choice for a variety of applications where maintaining a stable

pH over a broad range is critical.
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Property Value Reference(s)

Molecular Formula C₁₁H₂₆N₂O₆ [1]

Molecular Weight 282.337 g/mol [1]

pKa₁ at 25°C 6.8

pKa₂ at 25°C 9.0

Buffering Range pH 6.3 - 9.5

Appearance White crystalline powder

Solubility Soluble in water

Advantages Over Traditional Buffers
Bis-Tris Propane offers several advantages over more traditional buffers, such as Tris

(tris(hydroxymethyl)aminomethane). Tris has a pKa of approximately 8.1 at 25°C, which means

its buffering capacity diminishes significantly below pH 7.5. In contrast, the dual pKa values of

Bis-Tris Propane provide robust buffering capacity across a much wider pH spectrum,

including the slightly acidic to neutral range that is often optimal for many biological reactions.

This makes Bis-Tris Propane a more suitable choice for experiments requiring stable pH

conditions between 6.3 and 9.5.

Key Applications in Molecular Biology
The unique properties of Bis-Tris Propane lend themselves to a variety of applications in

molecular biology, from nucleic acid analysis to protein purification and characterization.

Gel Electrophoresis
Bis-Tris Propane is an excellent buffer for polyacrylamide gel electrophoresis (PAGE),

particularly for the separation of proteins under native conditions (Native-PAGE). Its ability to

maintain a near-neutral pH during electrophoresis helps preserve the native structure and

activity of proteins, allowing for the analysis of protein complexes and isoforms.
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Sample & Gel Preparation

Electrophoresis

Analysis

Protein Sample Mix Sample and Buffer

NativePAGE™ Sample Buffer (4X)
(Bis-Tris, pH 7.2)

NativePAGE™ Novex® Bis-Tris Gel

Load Sample onto Gel Apply Voltage
(Separation by charge, size, and shape)

Running Buffer
(Anode: Bis-Tris, pH 7.5

Cathode: Bis-Tris, Tricine, pH 6.8)

Stain Gel (e.g., Coomassie) Visualize Protein Bands
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Column Preparation

Chromatography

Fraction Collection & Analysis

Anion-Exchange Column

Equilibrate Column

Equilibration Buffer
(e.g., 20 mM Bis-Tris Propane, pH 8.5)

Load Protein Sample

Wash with Equilibration Buffer

Elute Bound Proteins

Elution Buffer
(e.g., 20 mM Bis-Tris Propane, pH 8.5

+ NaCl Gradient)

Collect Fractions

Analyze Fractions (e.g., SDS-PAGE, Activity Assay)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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